1,1-Dimethylurea-d6

• Molecular Formula: C3H8N2O
• Molecular Weight: 94.15 g/mol
• InChI: InChI=1S/C3H8N2O/c1-5(2)3(4)6/h1-2H3,(H2,4,6)/i1D3,2D3
• InChIKey: YBBLOADPFWKNGS-WFGJKAKNSA-N

1,1-Dimethylurea-d6: Deuterated Internal Standard for LC-MS & NMR

1,1-Dimethylurea-d6 (CAS 1219802-32-0) is a stable isotope-labeled compound belonging to the dimethylurea class, wherein six hydrogen atoms on the N,N-dimethyl groups are substituted with deuterium, yielding a molecular formula of C₃H₂D₆N₂O and a molecular weight of 94.15 g/mol . It serves as the deuterated analog of 1,1-dimethylurea (unlabeled CAS 598-94-7; MW 88.11) and is primarily employed as an internal standard (IS) in liquid chromatography–tandem mass spectrometry (LC-MS/MS) for the quantification of urea derivatives, as well as a tracer in pharmacokinetic and metabolic studies . The incorporation of six deuterium atoms confers a mass shift of +6 Da relative to the unlabeled analyte, enabling reliable chromatographic co-elution while providing clear mass spectrometric differentiation [1].

Deuterated Internal Standard for LC-MS/MS

Supports independent IS channel without analyte interference

NMR Tracer and qNMR Reference

High isotopic enrichment reduces spectral crowding

Aqueous Hydration Research

Defined 1,1-DMU scaffold for thermodynamic and solvent interaction studies

• [1] Restek. Choosing an Internal Standard. October 25, 2015. View Source

Limitations of Unlabeled 1,1-Dimethylurea in LC-MS/MS

In quantitative LC-MS/MS workflows, the use of a non-deuterated analog or a structurally similar compound as an internal standard introduces systematic error that cannot be corrected by calibration. The unlabeled 1,1-dimethylurea (MW 88.11) co-elutes with the target analyte and shares identical mass transitions, rendering it indistinguishable from the analyte in selected reaction monitoring (SRM) and contributing to ion suppression or enhancement indistinguishable from the analyte's own matrix effect [1]. In contrast, 1,1-Dimethylurea-d6, with a +6 Da mass shift and identical chemical behavior, allows for independent monitoring of the IS channel (e.g., m/z 95 → specific product ion) while tracking analyte recovery, extraction efficiency, and ionization variability across the entire analytical run. Crucially, generic substitution with an isomer such as 1,3-dimethylurea fails to meet the fundamental requirement of isotopic internal standardization: the IS must not be present in the sample and must exhibit physicochemical properties identical to the analyte under all sample preparation and chromatographic conditions [2]. The evidence presented below quantifies the specific dimensions along which 1,1-Dimethylurea-d6 provides procurement-grade differentiation relative to available alternatives.

1,1-Dimethylurea-d6 (ISTD)

Unlabeled 1,1-dimethylurea

Co-elutes with analyte; shares identical mass transitions, making matrix-effect correction unreliable.

1,1-Dimethylurea-d6 (ISTD)

1,3-Dimethylurea isomer

Altered hydration dynamics and self-interaction coefficients may shift aqueous-phase behavior.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. December 8, 2020. View Source
• [2] Welch Materials. Are You Using The Internal Standard Method In A Right Way? January 6, 2025. View Source

1,1-Dimethylurea-d6: Key Differentiating Evidence

Mass Shift Differentiation for Internal Standard Use

1,1-Dimethylurea-d6 provides a mass difference of +6 Da relative to the unlabeled 1,1-dimethylurea analyte (MW 88.11 for unlabeled vs. 94.15 for -d6) due to substitution of six hydrogen atoms with deuterium on the N,N-dimethyl groups . This mass shift ensures that the [M+H]⁺ precursor ion of the internal standard (m/z ~95) is resolved from the analyte (m/z ~89) by a full 6 m/z units, exceeding the minimum recommended +3 Da threshold for reliable MS differentiation in complex biological matrices [1]. The compound is supplied with verified chemical purity of 99.61% (HPLC), reducing the contribution of isobaric or co-eluting impurities that could compromise quantitative accuracy .

Mass Shift & Purity

Reported

+6 Da mass shift; purity 99.61% (HPLC)

Supports independent IS channel in complex matrices

Exceeds ≥3 Da guideline for deuterated IS

Evidence Dimension	Molecular weight (Da) and isotopic mass shift for MS detection
Target Compound Data	94.15 g/mol; mass shift +6 Da relative to unlabeled
Comparator Or Baseline	Unlabeled 1,1-dimethylurea: 88.11 g/mol; mass shift 0 Da
Quantified Difference	ΔMW = +6.04 Da; +6 m/z units for precursor ion
Conditions	Electrospray ionization (ESI) LC-MS; isotopic enrichment 99 atom % D

Why This Matters

A +6 Da mass shift reliably separates internal standard from analyte signals in complex matrices, minimizing isotopic overlap and enabling accurate quantification per regulatory bioanalytical method validation guidelines.

• [1] Antpedia. Stable Isotope Internal Standard Selection Guide: Deuterated IS Mass Shift Requirements. November 6, 2023. View Source

Thermodynamic and Hydration Differences vs. 1,3-Dimethylurea

Although 1,1-Dimethylurea-d6 is the isotopologue of 1,1-dimethylurea (1,1-DMU), the selection of the 1,1-DMU scaffold over its isomer 1,3-DMU is justified by quantifiable differences in hydration dynamics and thermodynamic behavior. In aqueous solution, 1,3-DMU impedes water rotational dynamics significantly more than 1,1-DMU, as measured by ultrafast infrared spectroscopy of HDO [1]. Additionally, enthalpic pairwise self-interaction coefficients (h₂) determined by isothermal titration calorimetry (ITC) at 298.15 K in pure water are -880 J·kg·mol⁻² for 1,1-DMU compared to -780 J·kg·mol⁻² for 1,3-DMU, indicating that 1,3-DMU is more hydrophobic and self-associates less exothermically [2]. Standard molar volumes at infinite dilution (V₂°) at 298.15 K differ between the isomers, with 1,1-DMU exhibiting a V₂° of approximately 77.5 × 10⁻⁶ m³·mol⁻¹ [3].

Hydration / Thermodynamics

Class-level

h₂: -880 vs -780 J·kg·mol⁻²; V₂° ~77.5×10⁻⁶ m³·mol⁻¹

Confirms scaffold-specific behavior for aqueous method design

1,1-DMU differs measurably from 1,3-isomer

Evidence Dimension	Enthalpic pairwise self-interaction coefficient (h₂) in pure water at 298.15 K
Target Compound Data	1,1-DMU: h₂ = -880 J·kg·mol⁻²
Comparator Or Baseline	1,3-DMU: h₂ = -780 J·kg·mol⁻²; Urea: -350 J·kg·mol⁻²
Quantified Difference	Δh₂ (1,1-DMU vs. 1,3-DMU) = -100 J·kg·mol⁻²
Conditions	Isothermal titration calorimetry (ITC), T = 298.15 K, pure water

Why This Matters

The distinct hydration and thermodynamic profile of the 1,1-DMU scaffold relative to its 1,3-isomer underscores that isomer substitution is not scientifically neutral; procurement of the correct scaffold ensures that deuterated internal standard behavior in aqueous sample matrices aligns with the intended analyte.

• [1] Marekha BA, Hunger J. Hydrophobic pattern of alkylated ureas markedly affects water rotation and hydrogen bond dynamics in aqueous solution. Phys. Chem. Chem. Phys. 2019, 21, 20672-20677. View Source
• [2] INIS Repository. Dilution enthalpies of urea and its four derivatives in (DMF + water) mixtures. T = 298.15 K. h₂(1,1-DMU) = -880 J·kg·mol⁻²; h₂(1,3-DMU) = -780 J·kg·mol⁻². View Source
• [3] Ivanov EV, et al. On the similarity in some thermodynamic properties of N-dimethylureas and their bis-derivatives as solutes in water. J. Mol. Liq. 2020, 316, 113866. View Source

Validated Storage Stability and Shelf-Life

1,1-Dimethylurea-d6 is documented as stable when stored under recommended conditions at room temperature, with a recommended re-analysis interval of three years for chemical purity verification prior to continued use . For prepared stock solutions, validated stability windows are provided: solutions stored at -80°C are stable for 6 months, while those stored at -20°C are stable for 1 month [1]. These defined stability parameters provide procurement confidence and support laboratory inventory planning, contrasting with uncharacterized or generic urea derivatives for which long-term degradation rates are not quantified.

Storage Stability

Data to verify

Solid: RT, 3 yr; Solution: -80°C, 6 mo; -20°C, 1 mo

Supports long-term analytical method lifecycle planning

Supplier-reported; verify per laboratory protocol

Evidence Dimension	Validated storage stability duration
Target Compound Data	Solid: room temperature, 3 years (re-analyze thereafter); Stock solution: -80°C, 6 months; -20°C, 1 month
Comparator Or Baseline	Unlabeled 1,1-dimethylurea: stability data not systematically reported; general urea derivatives: variable, method-dependent
Quantified Difference	3-year solid-state stability; 6-month (-80°C) solution stability
Conditions	Solid stored at room temperature; stock solutions at specified temperatures

Why This Matters

Documented stability data reduces uncertainty in long-term analytical method use and supports compliance with regulatory expectations for reference standard and internal standard shelf-life documentation.

• [1] MedChemExpress. 1,1-Dimethylurea-d6 Storage Method and Period of Stock Solution: -80°C, 6 months; -20°C, 1 month. View Source

1,1-Dimethylurea-d6: Recommended Applications

Bioanalysis of Urea Metabolites in LC-MS/MS

In regulated bioanalytical laboratories performing pharmacokinetic studies or therapeutic drug monitoring of urea-containing pharmaceuticals, 1,1-Dimethylurea-d6 serves as an isotope dilution internal standard. The +6 Da mass shift ensures baseline resolution from the unlabeled analyte in MS detection, satisfying the ≥3 Da minimum mass difference guideline for deuterated IS use [1]. The 99.61% chemical purity minimizes interference from co-eluting impurities, supporting method validation requirements for accuracy and precision.

Residue Analysis of Urea-Based Pesticides

For laboratories quantifying urea herbicide residues (e.g., diuron, isoproturon, linuron) in soil, water, or food matrices, 1,1-Dimethylurea-d6 provides a structurally related deuterated internal standard for the dimethylurea moiety. The documented 3-year solid-state stability at room temperature supports multi-year analytical reference standard programs, while defined solution stability parameters (-80°C for 6 months) [2] guide laboratory standard operating procedures for routine batch analysis.

NMR Metabolomics and Reaction Mechanism Tracing

In NMR spectroscopy, the deuterium labeling of 1,1-Dimethylurea-d6 eliminates proton signals from the dimethylamino group, reducing spectral crowding and enabling clearer observation of exchangeable amide protons or other analyte resonances . The compound's high isotopic enrichment (99 atom % D) [1] ensures minimal residual protiated signal, making it suitable for tracer studies of urea derivative metabolism and for use as an internal concentration reference in quantitative NMR (qNMR) applications.

Urea Hydration and Amphiphile Behavior Studies

For academic and industrial research groups investigating the effects of methyl-substituted ureas on water structure, protein folding, or denaturation, 1,1-Dimethylurea-d6 provides a defined, isotopically pure scaffold for comparative studies. The established thermodynamic differences between 1,1-DMU and 1,3-DMU in hydration dynamics and enthalpic self-interaction coefficients [3] position the 1,1-DMU backbone as a distinct research tool, and the deuterated analog enables isotopic perturbation experiments to probe hydrogen bonding and solvent exchange phenomena.

Application

Selection Property

Validation Focus

Urea metabolite bioanalysis research

Isotope dilution MS internal standard

Method accuracy and matrix effect correction

Urea pesticide residue analysis

Structurally related deuterated IS for dimethylurea moiety

Multi-year reference standard stability and batch reproducibility

NMR metabolomics and tracer studies

Deuterium labeling for reduced spectral crowding

Isotopic enrichment verification and qNMR calibration

Urea hydration and solvent interaction studies

Defined 1,1-DMU scaffold with quantified hydration thermodynamics

Hydration dynamics and H-bond perturbation experiments

• [1] Antpedia. Stable Isotope Internal Standard Selection Guide: Minimum +3 Da Mass Shift Recommendation. November 6, 2023. View Source
• [2] MedChemExpress. 1,1-Dimethylurea-d6 Storage Method and Period of Stock Solution: -80°C, 6 months; -20°C, 1 month. View Source
• [3] INIS Repository. Dilution enthalpies of urea and its four derivatives: h₂(1,1-DMU) = -880 J·kg·mol⁻²; h₂(1,3-DMU) = -780 J·kg·mol⁻² at 298.15 K. View Source